Cas no 201811-20-3 (Tert-Butyl (4-hydroxy-2-nitrophenyl)carbamate)

• Product Name: Tert-Butyl (4-hydroxy-2-nitrophenyl)carbamate
• CAS No: 201811-20-3
• MF: C₁₁H₁₄N₂O₅
• MW: 254.239263057709
• MDL: MFCD21170216
• CID: 1065710
• PubChem ID: 53883205
• Update Time: 2025-05-28

Tert-Butyl (4-hydroxy-2-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-hydroxy-2-nitrophenylcarbamate
• tert-Butyl (4-hydroxy-2-nitrophenyl)carbamate
• tert-butyl 4-hydroxy-2-nitrophenylcarbamate
• AK158579
• tert-butyl N-(4-hydroxy-2-nitrophenyl)carbamate
• Carbamic acid, (4-hydroxy-2-nitrophenyl)-, 1,1-dimethylethyl ester (9CI)
• s11874
• Carbamic acid, (4-hydroxy-2-nitrophenyl)-, 1,1-dimethylethyl ester
• BIA81120
• DA-08497
• DTXSID701165553
• tert-Butyl(4-hydroxy-2-nitrophenyl)carbamate
• 201811-20-3
• SY121297
• EN300-3173585
• MFCD21170216
• 4-(Boc-amino)-3-nitrophenol
• A926104
• AKOS014476346
• SCHEMBL8469198
• DS-9373
• Tert-Butyl (4-hydroxy-2-nitrophenyl)carbamate

• MDL： MFCD21170216
• Inchi： 1S/C11H14N2O5/c1-11(2,3)18-10(15)12-8-5-4-7(14)6-9(8)13(16)17/h4-6,14H,1-3H3,(H,12,15)
• InChI Key： HLGKSSMRZFWQMD-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1[N+](=O)[O-])O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 254.09032
• Monoisotopic Mass: 254.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 104

Experimental Properties

• Boiling Point: 351.8°C at 760 mmHg
• PSA: 101.7

Tert-Butyl (4-hydroxy-2-nitrophenyl)carbamate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature